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Chemical Profile of 1-Ethoxyhexane

The table below summarizes the key identifiers and physical properties of 1-Ethoxyhexane, which is

classified as a non-ionic surfactant [1] [2].

Property Value

CAS Number 5756-43-4 [2]

IUPAC Name 1-ethoxyhexane [2]

Molecular Formula C₈H₁₈O [2]

Molecular Weight 130.23 g/mol [2]

Structure (SMILES) CCCCCCOCC [2]

Boiling Point 135.5 °C [2]

Density 0.772 g/mL [2]

Refractive Index 1.404 [2]
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Property Value

Water Solubility Relatively insoluble/Low [2]

Potential as an Emulsifier and Research Context

1-Ethoxyhexane is characterized as a non-ionic surfactant due to its molecular structure, which features an

ether oxygen atom that provides moderate polarity without carrying an electrical charge [1] [2]. This

structure gives it a balance between hydrophilic and hydrophobic properties, which is the fundamental

requirement for a compound to act as an emulsifier, enabling the mixing of oil and water phases [3].

It's important to note that the primary source describes 1-Ethoxyhexane as being "exclusively intended for

research purposes" and "not designed for human therapeutic applications" [1] [2]. The search results do not

provide specific data on its emulsifying performance, such as its Hydrophilic-Lipophilic Balance (HLB)

value or effectiveness in specific formulations.

Experimental Considerations and Safety

Given the lack of direct application protocols, researchers aiming to investigate 1-Ethoxyhexane's

emulsifying properties should proceed with caution and focus on fundamental characterization.

Safety Data: A Safety Data Sheet (SDS) for 1-Ethoxyhexane is available, but it lacks specific hazard
classifications and toxicological data [4]. Standard laboratory precautions for handling organic

chemicals are essential, including the use of personal protective equipment (PPE) and working in a
well-ventilated area [4].

Analytical Methods: The mass spectrometry fragmentation pattern of 1-Ethoxyhexane is
documented, which can be used for identity confirmation and purity analysis [2]. The base peak

appears at m/z 73, and the molecular ion peak has very low intensity at m/z 130 [2].

Proposed Experimental Workflow

The diagram below outlines a general approach for the preliminary investigation of 1-Ethoxyhexane's

emulsifying properties.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s574568
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://www.smolecule.com/products/s1926558
https://www.smolecule.com/products/s574568
https://www.specialchem.com/cosmetics/guide/emulsifiers
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://www.smolecule.com/products/s1926558
https://www.smolecule.com/products/s574568
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-ethoxyhexane.htm
https://www.chemicalbook.com/msds/1-ethoxyhexane.htm
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://www.smolecule.com/products/s574568
https://www.smolecule.com/products/s574568
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://www.smolecule.com/products/s574568?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Stability Assessment Metrics

Start: Emulsification Screening

Preparation of Oil/Water Phases

Homogenization
(High-Shear Mixing)

Stability Assessment

Performance Characterization
Visual Inspection

(Creaming, Phase Separation)
Microscopy

(Droplet Size & Distribution)
Rheological Measurements

Click to download full resolution via product page

How to Proceed with Formulation Research

Since direct data on 1-Ethoxyhexane is limited, you may need to consult broader scientific literature or

investigate structurally similar compounds.

Explore Similar Ethers: Consider studying other alkyl ethers with closely related structures, as their

data can provide valuable insights and a basis for comparison.
Focus on Non-Ionic Surfactants: General principles for formulating with non-ionic surfactants apply.

This includes determining the required HLB value for your target oil and testing the surfactant's
stability across different pH and temperature conditions [3].

Empirical Screening: Given the circumstances, designing a custom experimental screening
protocol, as outlined above, is the most practical path forward to generate application-specific data.

Need Custom Synthesis?

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s574568?utm_src=pdf-body-img
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://www.specialchem.com/cosmetics/guide/emulsifiers
https://www.smolecule.com/products/s574568?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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